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Introduction
HA-100, an isoquinoline sulfonamide derivative, is a potent inhibitor of several protein kinases.

Its ability to modulate key signaling pathways has led to its use as a valuable research tool in

various fields, including smooth muscle physiology, stem cell biology, and neuroscience. This

technical guide provides a comprehensive overview of the target pathways of HA-100, detailing

its mechanism of action, inhibitory concentrations, and the experimental protocols used to

elucidate its function.

Core Target Pathways and Mechanism of Action
HA-100 primarily exerts its effects by competitively inhibiting the ATP-binding sites of several

serine/threonine kinases. Its main targets include Protein Kinase A (PKA), Protein Kinase C

(PKC), cGMP-dependent Protein Kinase (PKG), Myosin Light Chain Kinase (MLCK), and Rho-

associated coiled-coil containing protein kinase (ROCK).[1] By blocking the activity of these

kinases, HA-100 disrupts downstream signaling cascades involved in a multitude of cellular

processes.

Data Presentation: Inhibitory Activity of HA-100
The following table summarizes the quantitative data on the inhibitory potency of HA-100
against its primary kinase targets. The IC50 (half-maximal inhibitory concentration) and Ki
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(inhibition constant) values have been compiled from various studies.

Target Kinase IC50 (µM) Ki (µM)
Mode of
Inhibition

Reference

cGMP-

dependent

Protein Kinase

(PKG)

4 1.4 ATP-competitive [2]

cAMP-dependent

Protein Kinase

(PKA)

8 2.3 ATP-competitive [2]

Protein Kinase C

(PKC)
12 6.5 ATP-competitive [2]

Myosin Light

Chain Kinase

(MLCK)

240 61 ATP-competitive [2]

Rho-associated

Kinase (ROCK)

Not explicitly

quantified in

initial screens,

but widely used

as a ROCK

inhibitor.

- ATP-competitive [2]

Signaling Pathways Modulated by HA-100
HA-100's broad-spectrum kinase inhibitory activity allows it to influence several critical

signaling pathways.

PKA, PKC, and PKG Signaling
PKA, PKC, and PKG are key regulators of numerous cellular functions, including metabolism,

gene expression, and cell proliferation. HA-100's inhibition of these kinases can lead to

widespread effects depending on the cell type and context.
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Extracellular

Plasma Membrane

Cytosol

Downstream Effects

Hormones / Neurotransmitters

GPCR

Growth Factors

RTK

Nitric Oxide (NO)

Soluble Guanylate Cyclase (sGC)

Adenylyl Cyclase

Phospholipase C

cGMPcAMP

DAGIP3

PKA PKC

Ca²⁺

PKG

Gene Expression,
Metabolism,

Ion Channel Activity

HA-100

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Upstream Signals

Regulation of MLC Phosphorylation

Outcome
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MLCKROCK
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(MLC)
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Smooth Muscle
Relaxation

Smooth Muscle
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HA-100
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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